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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B1584811 Get Quote

An In-depth Technical Guide to Methyl Elaidate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl elaidate, the methyl ester

of elaidic acid. It covers its fundamental chemical and physical properties, methods for its

synthesis and analysis, and its known biological activities and applications. This document is

intended to serve as a valuable resource for professionals in research and development.

Core Chemical and Physical Properties
Methyl elaidate is a monounsaturated trans fatty acid methyl ester. Its properties are

summarized in the table below.
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Property Value Citations

CAS Number 1937-62-8

Molecular Weight 296.49 g/mol [1]

Molecular Formula C₁₉H₃₆O₂ [1]

Appearance

Colorless to pale yellow liquid

or white/colorless to light

yellow powder/lump

[2]

Melting Point 9-10 °C

Boiling Point 220 °C at 24 mmHg

Density 0.871 g/mL at 20 °C

Refractive Index n20/D 1.450 - 1.452

Solubility
Insoluble in water; soluble in

most organic solvents.

Storage Temperature -20°C

Synthesis and Applications
Methyl elaidate is the methyl ester of elaidic acid, which is the trans isomer of oleic acid. It can

be synthesized from elaidic acid and methanol. One common method of synthesis involves the

esterification of elaidic acid with methanol in the presence of an acid catalyst, such as

hydrogen chloride.

Due to its chemical properties, methyl elaidate has a range of applications across different

industries:

Biochemical Research: It is frequently used as a standard in the gas chromatographic

analysis of fatty acids and their derivatives.

Food Industry: It has been used as a flavoring agent and in the production of food-grade

emulsifiers to improve texture and stability in products like margarine.
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Industrial Applications: Its stability and resistance to oxidation make it suitable for use in the

production of surfactants and lubricants.

Cosmetics: It serves as an emollient and skin-conditioning agent in various cosmetic

formulations.

Biodiesel Production: Its fatty acid composition makes it a candidate for use in biodiesel

production.

Experimental Protocols
Gas Chromatographic Analysis of Methyl Elaidate
Gas chromatography (GC) is a primary technique for the analysis and quantification of methyl
elaidate. The following is a general protocol for the separation of methyl elaidate from its cis-

isomer, methyl oleate.

Objective: To achieve baseline separation of methyl elaidate and methyl oleate.

Materials and Reagents:

Gas chromatograph with a flame ionization detector (FID)

Capillary column (e.g., 15% SP-2340 or OV-275 on Chromosorb P AW-DMCS)

Methyl elaidate standard

Methyl oleate standard

Sample containing fatty acid methyl esters

Heptane (or other suitable solvent)

Carrier gas (e.g., Helium, Nitrogen)

Procedure:

Sample Preparation: Dissolve the fatty acid methyl ester sample in heptane to an

appropriate concentration. If analyzing a complex lipid mixture, the lipids must first be
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converted to their methyl esters. This can be achieved through saponification followed by

BF₃-catalyzed methylation, or by using a solution of HCl in methanol.

Instrument Setup:

Install the appropriate capillary column in the gas chromatograph.

Set the oven temperature program. The specific temperatures will depend on the column

and the desired separation, but a typical starting point could be an isothermal analysis at a

temperature that provides good resolution between the cis and trans isomers.

Set the injector and detector temperatures.

Set the carrier gas flow rate.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the gas

chromatograph.

Data Acquisition: Record the chromatogram. The retention time of methyl elaidate will be

different from that of methyl oleate, allowing for their separation and quantification.

Analysis: Identify the peaks corresponding to methyl elaidate and methyl oleate by

comparing their retention times to those of the standards. The area under each peak can be

used to determine the relative concentration of each isomer.

Factors that influence the separation of methyl elaidate and methyl oleate include the nitrile

content of the stationary phase, the type and nature of the support surface, the amount of

stationary phase, and the column temperature.

Biological Activity and Signaling Pathways
Recent research has begun to elucidate the biological effects of elaidate, the de-esterified form

of methyl elaidate, on cellular signaling pathways.

Impact on Insulin Signaling
Studies have shown that persistent exposure of adipocytes to elaidate can impair insulin-

dependent glucose uptake. This occurs through a mechanism distinct from that of the saturated
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fatty acid stearate. Elaidate suppresses the insulin-induced accumulation of Akt at the plasma

membrane and reduces the phosphorylation of both Akt and its substrate AS160. Furthermore,

elaidate inhibits the insulin-induced fusion of GLUT4 storage vesicles with the plasma

membrane, a critical step for glucose uptake.
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Caption: Effect of Elaidate on Insulin Signaling Pathway.

Regulation of Intracellular Zinc Homeostasis
In human macrophages, elaidate has been shown to alter the expression of genes involved in

zinc homeostasis. Specifically, treatment with elaidate leads to a decrease in the mRNA levels

of several metallothioneins (which bind zinc) and an increase in the zinc importer SLC39A10.

This results in an overall increase in intracellular zinc levels.

Potential Role in Apoptosis
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An in silico study has suggested that methyl elaidate may act as a potential apoptosis inducer

in cancer cells. The study proposed that methyl elaidate can bind to the pro-apoptotic protein

Bax and the p53 inhibitor MDM2 at their active sites. By inhibiting the formation of the p53-

MDM2 complex, methyl elaidate could potentially activate p53, a key tumor suppressor protein

that can trigger apoptosis.
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Caption: Proposed Mechanism of Methyl Elaidate-Induced Apoptosis.

Experimental Workflow
The following diagram illustrates a general workflow for the analysis of methyl elaidate in a

biological or industrial sample.
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Caption: General Workflow for Methyl Elaidate Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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